![molecular formula C22H14Cl4N2O3S B3008700 3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-1-[(3,4-dichlorophenyl)sulfonyl]-1H-pyrazole CAS No. 477711-62-9](/img/structure/B3008700.png)
3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-1-[(3,4-dichlorophenyl)sulfonyl]-1H-pyrazole
Description
The compound “3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-1-[(3,4-dichlorophenyl)sulfonyl]-1H-pyrazole” is a complex organic molecule. Unfortunately, there is limited information available about this specific compound .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrazole ring, which is a five-membered ring containing two nitrogen atoms. Additionally, it would have phenyl groups substituted with dichlorobenzyl and dichlorophenyl sulfonyl groups .Scientific Research Applications
Comprehensive Analysis of Scientific Research Applications
The compound 3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-1-[(3,4-dichlorophenyl)sulfonyl]-1H-pyrazole has various scientific research applications due to its unique chemical structure. Below is a detailed analysis of six distinct applications, each within its own field.
Organic Synthesis Intermediates: This compound serves as an intermediate in the synthesis of more complex organic molecules. Its dichlorobenzyl and dichlorophenyl groups are particularly useful in the construction of molecules with specific properties, such as increased stability or reactivity, which are essential in developing new pharmaceuticals and agrochemicals .
Antiviral Research: Structurally similar compounds have demonstrated potential in antiviral drug development. The presence of dichlorophenyl groups may contribute to the activity against viruses, making it a candidate for further research in the treatment of viral infections.
Anticancer Studies: The dichlorophenyl moiety is often found in molecules with anticancer properties. This compound could be used in the synthesis of new anticancer agents, exploring its efficacy in inhibiting cancer cell growth and proliferation.
Agricultural Chemicals: As an intermediate, it can be used to create pesticides and herbicides. The dichlorobenzyl group is known to contribute to the pesticidal activity, which can be harnessed to develop new products that protect crops from pests and diseases .
Material Science: In material science, this compound could be used to synthesize new polymers or additives that improve the properties of plastics, such as UV resistance or flame retardancy. Its robust structure makes it suitable for creating materials that can withstand harsh environmental conditions .
Photographic and Electronic Materials: The compound’s aromatic structure and electron-withdrawing groups make it a potential candidate for use in the synthesis of photoresists or electronic materials. These materials are crucial in the manufacturing of semiconductors and other electronic components .
properties
IUPAC Name |
3-[4-[(2,4-dichlorophenyl)methoxy]phenyl]-1-(3,4-dichlorophenyl)sulfonylpyrazole |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H14Cl4N2O3S/c23-16-4-1-15(20(25)11-16)13-31-17-5-2-14(3-6-17)22-9-10-28(27-22)32(29,30)18-7-8-19(24)21(26)12-18/h1-12H,13H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XYLKCLKISBCJKE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NN(C=C2)S(=O)(=O)C3=CC(=C(C=C3)Cl)Cl)OCC4=C(C=C(C=C4)Cl)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H14Cl4N2O3S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
528.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{4-[(2,4-dichlorobenzyl)oxy]phenyl}-1-[(3,4-dichlorophenyl)sulfonyl]-1H-pyrazole | |
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